molecular formula C12H16O2 B080467 Pentanoic acid, 4-methylphenyl ester CAS No. 10415-86-8

Pentanoic acid, 4-methylphenyl ester

Cat. No.: B080467
CAS No.: 10415-86-8
M. Wt: 192.25 g/mol
InChI Key: XDIFYXKFWPNGRV-UHFFFAOYSA-N
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Description

Pentanoic acid, 4-methylphenyl ester is a useful research compound. Its molecular formula is C12H16O2 and its molecular weight is 192.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

10415-86-8

Molecular Formula

C12H16O2

Molecular Weight

192.25 g/mol

IUPAC Name

(4-methylphenyl) pentanoate

InChI

InChI=1S/C12H16O2/c1-3-4-5-12(13)14-11-8-6-10(2)7-9-11/h6-9H,3-5H2,1-2H3

InChI Key

XDIFYXKFWPNGRV-UHFFFAOYSA-N

SMILES

CCCCC(=O)OC1=CC=C(C=C1)C

Canonical SMILES

CCCCC(=O)OC1=CC=C(C=C1)C

Key on ui other cas no.

10415-86-8

Origin of Product

United States

Synthesis routes and methods

Procedure details

Pentanoyl chloride (39.8 g) in dichloromethane (50 ml) was added slowly to a solution of p-cresol (32.4 g) and triethylamine (36.4 g) in dichloromethane (250 ml) with ice cooling. After 1 hour the reaction mixture was washed with brine, dried over magnesium sulfate, filtered and evaporated under reduced pressure to give 4-methylphenyl pentanoate.
Quantity
39.8 g
Type
reactant
Reaction Step One
Quantity
32.4 g
Type
reactant
Reaction Step One
Quantity
36.4 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One

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